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Compound of Interest

Compound Name: Propyl! pyruvate

Cat. No.: B1595436

An In-depth Technical Guide to Propyl Pyruvate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure,
physicochemical properties, and synthesis of propyl pyruvate. The information is intended for
researchers, scientists, and professionals in the field of drug development and chemical
synthesis.

Molecular Structure and Properties

Propyl pyruvate, with the IUPAC name propyl 2-oxopropanoate, is an organic compound
classified as an a-keto ester.[1] Its structure consists of a pyruvate group esterified with a
propyl group.[1] This compound is a colorless to pale yellow liquid with a sweet, caramellic, and
floral aroma.[2][3]

The molecular formula for propyl pyruvate is CeH1003.[1][3][4][5] It possesses a molecular
weight of approximately 130.14 g/mol .[1][3][4] The structural arrangement includes both a
ketone and an ester functional group, contributing to its chemical reactivity.[1]

Caption: Molecular structure of propyl pyruvate (CeH1003).

Quantitative Data Summary

The following table summarizes the key quantitative physicochemical properties of propyl
pyruvate.
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Property Value Reference
Molecular Weight 130.14 g/mol [1103114]
Molecular Formula CeH1003 [11[31[41[5]
CAS Number 20279-43-0 [L][41[6]1[7]
Density 1.012 - 1.020 g/cm3 at 20°C [1112][3][6]
- , 168.00 - 169.00 °C at 760.00
Boiling Point [2][8]
mm Hg
Refractive Index 1.406 - 1.414 at 20°C [1112][3][6]
Flash Point 142.00 °F (61.11 °C) [2][6][8]
Vapor Pressure 1.540 mm/Hg at 25.00 °C [2]
N Practically insoluble in water;
Solubility _ [1][3]
Soluble in ethanol
logP (o/w) 0.58-0.9 [2][3][8]
Topological Polar Surface Area  43.4 A2 [1]

Experimental Protocols

While specific, detailed protocols for the synthesis of propyl pyruvate are not extensively

published, a general method can be inferred from standard esterification procedures for pyruvic

acid. One such general protocol is the Fischer esterification of pyruvic acid with propanol.

Generalized Synthesis of Propyl Pyruvate via Fischer Esterification:

e Materials:
o Pyruvic acid
o n-Propanol

o Sulfuric acid (catalyst)
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o

[e]

o

Sodium bicarbonate solution (saturated)
Anhydrous magnesium sulfate

Organic solvent (e.g., diethyl ether or dichloromethane)

e Procedure:

[¢]

A mixture of pyruvic acid and an excess of n-propanol is prepared in a round-bottom flask.
A catalytic amount of concentrated sulfuric acid is slowly added to the mixture.

The reaction mixture is heated under reflux for several hours to drive the esterification to
completion. The reaction progress can be monitored by techniques such as thin-layer
chromatography (TLC) or gas chromatography (GC).

After cooling to room temperature, the excess propanol is removed under reduced
pressure.

The residue is dissolved in an organic solvent and washed with a saturated sodium
bicarbonate solution to neutralize the acidic catalyst, followed by washing with brine.

The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is
evaporated.

The crude propyl pyruvate is then purified by fractional distillation under reduced
pressure.

This protocol is a generalized representation and may require optimization of reaction

conditions, such as temperature, reaction time, and catalyst concentration, for optimal yield and

purity.

Spectroscopic Data

The structural characterization of propyl pyruvate is typically confirmed using spectroscopic

methods.[1] Infrared (IR) spectroscopy would show characteristic absorption bands for the

carbonyl (C=0) stretching of both the ketone and the ester functional groups. Nuclear Magnetic

Resonance (NMR) spectroscopy (*H and 3C) provides detailed information about the chemical
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environment of the hydrogen and carbon atoms, confirming the propyl and pyruvate moieties.
[1] Mass spectrometry can be used to determine the molecular weight and fragmentation
pattern of the molecule.[3]

Applications

Propyl pyruvate is recognized for its use as a flavoring agent in the food industry.[2][3][6][7] Its
sweet and fruity aroma makes it a valuable component in various food products.[2][3] In a
research context, as a derivative of pyruvic acid, it may be used in studies related to
metabolism and the biological roles of a-keto acids.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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